N-(2-nitrophenyl)-3-phenoxypropanamide

• IUPAC Name: N-(2-nitrophenyl)-3-phenoxypropanamide
• InChI: InChI=1S/C15H14N2O4/c18-15(10-11-21-12-6-2-1-3-7-12)16-13-8-4-5-9-14(13)17(19)20/h1-9H,10-11H2,(H,16,18)
• InChI Key: YLMWLGRADJGMMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCC(=O)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

N-(2-nitrophenyl)-3-phenoxypropanamide, also known as NPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. NPP is a member of the amide family of compounds, which are known for their diverse range of biological activities.

Mechanism of Action

The mechanism of action of N-(2-nitrophenyl)-3-phenoxypropanamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Specifically, N-(2-nitrophenyl)-3-phenoxypropanamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(2-nitrophenyl)-3-phenoxypropanamide also appears to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2-nitrophenyl)-3-phenoxypropanamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-proliferative effects, N-(2-nitrophenyl)-3-phenoxypropanamide has been shown to induce apoptosis (programmed cell death) in cancer cells. N-(2-nitrophenyl)-3-phenoxypropanamide has also been shown to have antioxidant properties, which could be beneficial in the treatment of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-nitrophenyl)-3-phenoxypropanamide in lab experiments is its relatively low cost and ease of synthesis. Additionally, N-(2-nitrophenyl)-3-phenoxypropanamide has been shown to have low toxicity in animal studies, making it a relatively safe compound to work with. However, one limitation of using N-(2-nitrophenyl)-3-phenoxypropanamide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research involving N-(2-nitrophenyl)-3-phenoxypropanamide. One area of interest is in the development of N-(2-nitrophenyl)-3-phenoxypropanamide-based cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of N-(2-nitrophenyl)-3-phenoxypropanamide and its potential applications in the treatment of various inflammatory and oxidative stress-related conditions. Finally, there is potential for the development of new synthetic methods for N-(2-nitrophenyl)-3-phenoxypropanamide that could improve its purity and yield.

Synthesis Methods

The synthesis of N-(2-nitrophenyl)-3-phenoxypropanamide involves a multi-step process that begins with the reaction of 2-nitrophenol with chloroacetyl chloride to form an intermediate compound. This intermediate is then reacted with phenoxypropanol in the presence of a base to form N-(2-nitrophenyl)-3-phenoxypropanamide. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

N-(2-nitrophenyl)-3-phenoxypropanamide has been shown to have potential applications in various scientific research fields. One of the most promising areas is in the study of cancer. Studies have shown that N-(2-nitrophenyl)-3-phenoxypropanamide has anti-proliferative effects on cancer cells, making it a potential candidate for cancer therapy. Additionally, N-(2-nitrophenyl)-3-phenoxypropanamide has been shown to have anti-inflammatory and analgesic effects, which could be useful in the treatment of various inflammatory conditions.